Cas no 101671-05-0 (5,8-dimethoxynaphthalene-1-carboxylic Acid)
101671-05-0 structure
Product Name:5,8-dimethoxynaphthalene-1-carboxylic Acid
CAS No:101671-05-0
MF:C13H12O4
MW:232.231984138489
CID:1130480
PubChem ID:13618532
Update Time:2025-04-20
5,8-dimethoxynaphthalene-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5,8-dimethoxynaphthalene-1-carboxylic Acid
- DTXSID80545161
- 101671-05-0
- 5,8-dimethoxy-1-naphthoic acid
- 1-Naphthalenecarboxylic acid, 5,8-dimethoxy-
-
- Inchi: 1S/C13H12O4/c1-16-10-6-7-11(17-2)12-8(10)4-3-5-9(12)13(14)15/h3-7H,1-2H3,(H,14,15)
- InChI Key: NQWBYFBMBXERBD-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2=CC=CC(C(=O)O)=C21)OC
Computed Properties
- Exact Mass: 232.07356
- Monoisotopic Mass: 232.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
5,8-dimethoxynaphthalene-1-carboxylic Acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
101671-05-0 (5,8-dimethoxynaphthalene-1-carboxylic Acid) Related Products
- 2471-70-7(6-Methoxy-2-naphthoic acid)
- 5773-93-3(2-Naphthalenecarboxylic acid, 4-methoxy-)
- 90381-45-6(1-Naphthalenecarboxylicacid, 4,7-dimethoxy-)
- 36112-61-5(6-Methoxy-1-naphthoic acid)
- 13041-62-8(4-Methoxy-1-naphthoic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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